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In the realm of semiconductor fabrication, maintaining a pristine process environment is
paramount. Plasma-Enhanced Chemical Vapor Deposition (PECVD) chambers, essential for
thin-film deposition, require regular cleaning to remove accumulated residues like silicon
dioxide (SiOz2) and silicon nitride (SisNa4). Tetrafluoromethane (CF4) and hexafluoroethane
(C2Fs) are two of the most established fluorocarbon gases utilized for this in-situ plasma
cleaning. This guide provides a detailed comparison of their performance, supported by
experimental data, to assist researchers and process engineers in selecting the optimal
cleaning agent for their specific applications.

Executive Summary

Both CF4 and CzFe are effective in removing PECVD residues, but they exhibit significant
differences in cleaning rates, byproduct formation, and environmental impact. Generally, C2Fs
plasmas can offer higher cleaning rates for certain materials due to a higher concentration of
fluorine radicals. However, a critical consideration is that the plasma-induced decomposition of
C2Fs often yields CF4 as a stable byproduct, which has a very high Global Warming Potential
(GWP). Consequently, while Cz2Fs might offer a process time advantage, it can contribute
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significantly to greenhouse gas emissions. The choice between the two often involves a trade-
off between process efficiency and environmental stewardship.

Quantitative Performance Comparison

The following table summarizes the etch rates of silicon nitride (SisNa4), silicon dioxide (SiO2),
and silicon (Si) in CF4/O2 and CzFs plasmas under specific experimental conditions.

Parameter CF4/O2 Plasma CzFs Plasma
Gas Composition 95% CF4 /5% O2 100% CzFe
SisN4 Etch Rate ~306 nm/min ~30 nm/min
SiO2 Etch Rate ~23 nm/min ~25 nm/min
Si Etch Rate ~34 nm/min ~18 nm/min
SisNa to SiO2 Selectivity 13.2 1.2

SisNa4 to Si Selectivity 8.9 1.7

Data extracted from "Selective Etching of Thick SisNa, SiO2 and Si by Using CF4/O2 and CzFe
Gases"[1][2]. Experimental conditions: 20 sccm total gas flow, 150 mTorr pressure, 75 W RF
power.

From the data, it is evident that for the selective removal of SisN4 over SiOz and Si, a CF4/O:2
plasma demonstrates significantly higher efficiency and selectivity under the tested conditions.

[1][2]

Experimental Protocols

The following outlines a typical experimental methodology for comparing the plasma cleaning
performance of CF4 and CzFes.

1. Chamber Preparation and Deposition:

e A standard PECVD chamber is used.
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 Silicon wafers are coated with a uniform layer of the material to be cleaned (e.g., 500 nm of
SiOz or SizNa).

e The thickness and uniformity of the deposited film are measured using ellipsometry.
2. Plasma Cleaning Process:

e The coated wafer is placed in the PECVD chamber.

e The chamber is evacuated to a base pressure of approximately 10-® Torr.

» The respective cleaning gas (CF4/O2z or C2Fes) is introduced into the chamber at a controlled
flow rate (e.g., 20-100 sccm).

o The chamber pressure is maintained at a constant level (e.g., 30-150 mTorr).

e An RF power source (e.g., 13.56 MHz) is used to generate the plasma at a specific power
setting (e.g., 75-300 W).

e The cleaning process is run for a predetermined duration.
3. Post-Cleaning Analysis:
o The remaining film thickness on the wafer is measured to calculate the etch rate.

e The composition of the exhaust gases is analyzed in real-time using techniques like Fourier-
Transform Infrared Spectroscopy (FTIR) to identify and quantify the process byproducts.[3]

o Optical Emission Spectroscopy (OES) can be employed to monitor the plasma and detect
the endpoint of the cleaning process by tracking the intensity of specific spectral lines.

Process Byproducts and Environmental Impact

A significant differentiator between CF4 and CzFe is their byproduct profile and consequent
environmental footprint.

e CFa4 Plasma: The primary byproducts are SiFa (from the reaction with silicon-containing
residues) and CO, COz, and COF: if oxygen is present. Unreacted CFa is also exhausted.
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e C2Fs Plasma: In addition to the byproducts seen with CFa4, the plasma dissociation of CzFe
can lead to the formation of CFa.[4] This is a crucial point, as CF4 has a GWP of 7,390 over a
100-year timescale, making it a potent greenhouse gas. The decomposition of C2Fe can be
represented as:

CFe+e™ - 2CFs+e " CF3+F - CFa

The generation of CF4 from Cz2Fes means that even if Cz2Fe has a lower GWP (12,200, though
this can vary by source), the overall environmental impact of the cleaning process can be
substantial due to the formation of the highly stable CF4 molecule.[5]

Signaling Pathways and Experimental Workflows

The logical workflow for evaluating and comparing the performance of CFa4 and CzFe in PECVD
chamber cleaning can be visualized as follows:
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Figure 1: Workflow for comparing CFs and CzFe in PECVD cleaning.
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Conclusion

The selection between CF4 and Cz2Fe for PECVD chamber cleaning is not straightforward and
depends on the specific process requirements.

o For high selectivity in removing SisNa4 over SiOz2 and Si, CF4/O2 mixtures have shown
superior performance.[1][2]

o C2Fe may offer faster cleaning rates for certain materials in some contexts, but this can come
at the cost of increased CF4 emissions.

« From an environmental perspective, the formation of CF4 from CzFs plasmas is a significant
drawback.

For research and manufacturing environments aiming to minimize their environmental impact, it
is crucial to not only consider the GWP of the feed gas but also the nature and GWP of the
exhaust gases. The development and adoption of alternative cleaning gases with lower
environmental impact, such as NFs or Fz-based mixtures, are also gaining traction in the
industry.[6][7] Ultimately, a thorough process characterization, including cleaning efficiency,
process time, and environmental impact analysis, is necessary to make an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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e 7. Environmental-friendly fluorine mixture for CVD cleaning processes to replace C2F6, CF4
and NF3 [publica.fraunhofer.de]

o To cite this document: BenchChem. [Performance Showdown: CF4 vs. C2F6 in Plasma-
Enhanced CVD Chamber Cleaning]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216895/docs#performance-showdown-cf4-vs-c2f6-
in-plasma-enhanced-cvd-chamber-cleaning]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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